Cas no 1799711-29-7 (Thalidomide-O-amido-C3-PEG3-C1-NH2)

Thalidomide-O-amido-C3-PEG3-C1-NH2 is a synthetic linker-conjugated thalidomide derivative designed for targeted protein degradation applications, particularly in PROTAC (Proteolysis-Targeting Chimera) development. The compound features a thalidomide moiety, which serves as a ligand for the CRBN E3 ubiquitin ligase, connected via a flexible C3-PEG3 spacer to a terminal amine group. This structure enables efficient conjugation to electrophiles, such as carboxylic acids or activated esters, facilitating modular PROTAC assembly. The hydrophilic PEG spacer enhances solubility and reduces aggregation, while the amide linkage ensures stability under physiological conditions. The terminal amine allows for further functionalization, making it a versatile intermediate for bifunctional degrader design. Its well-defined chemical properties support reproducible synthesis and consistent performance in biochemical assays.
Thalidomide-O-amido-C3-PEG3-C1-NH2 structure
1799711-29-7 structure
Product Name:Thalidomide-O-amido-C3-PEG3-C1-NH2
CAS No:1799711-29-7
MF:C27H35F3N4O11
MW:648.582218408585
CID:4767362
PubChem ID:121411156
Update Time:2025-06-15

Thalidomide-O-amido-C3-PEG3-C1-NH2 Chemical and Physical Properties

Names and Identifiers

    • Thalidomide-O-amido-C3-PEG3-C1-NH2
    • N-(3-(2-(2-(3-aminopropoxy)ethoxy)ethoxy)propyl)-2-((2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)oxy)acetamide trifluoroacetate
    • N-[3-[2-[2-(3-aminopropoxy)ethoxy]ethoxy]propyl]-2-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-4-yl]oxyacetamide;2,2,2-trifluoroacetic acid
    • MS-30948
    • HY-131646
    • Thalidomide-O-amido-propoxy-PEG2-C3-amine TFA salt
    • CS-0138144
    • F82762
    • N-(3-(2-(2-(3-aminopropoxy)ethoxy)ethoxy)propyl)-2-((2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)oxy)acetamide 2,2,2-trifluoroacetate
    • AKOS040757030
    • SCHEMBL17839943
    • 1799711-29-7
    • Inchi: 1S/C25H34N4O9.C2HF3O2/c26-8-2-10-35-12-14-37-15-13-36-11-3-9-27-21(31)16-38-19-5-1-4-17-22(19)25(34)29(24(17)33)18-6-7-20(30)28-23(18)32;3-2(4,5)1(6)7/h1,4-5,18H,2-3,6-16,26H2,(H,27,31)(H,28,30,32);(H,6,7)
    • InChI Key: QLXAREGCLBGPLF-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)(F)F.O=C1C(CCC(N1)=O)N1C(C2C=CC=C(C=2C1=O)OCC(NCCCOCCOCCOCCCN)=O)=O

Computed Properties

  • Exact Mass: 648.22544243g/mol
  • Monoisotopic Mass: 648.22544243g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 17
  • Complexity: 923
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 213

Thalidomide-O-amido-C3-PEG3-C1-NH2 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A616415-5mg
N-(3-(2-(2-(3-Aminopropoxy)ethoxy)ethoxy)propyl)-2-((2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)oxy)acetamide Trifluoroacetate
1799711-29-7
5mg
$ 167.00 2023-04-19
TRC
A616415-10mg
N-(3-(2-(2-(3-Aminopropoxy)ethoxy)ethoxy)propyl)-2-((2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)oxy)acetamide Trifluoroacetate
1799711-29-7
10mg
$ 362.00 2023-04-19
TRC
A616415-25mg
N-(3-(2-(2-(3-Aminopropoxy)ethoxy)ethoxy)propyl)-2-((2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)oxy)acetamide Trifluoroacetate
1799711-29-7
25mg
$ 689.00 2023-04-19
TRC
A616415-50mg
N-(3-(2-(2-(3-Aminopropoxy)ethoxy)ethoxy)propyl)-2-((2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)oxy)acetamide Trifluoroacetate
1799711-29-7
50mg
$ 1315.00 2023-04-19
MedChemExpress
HY-131646-25mg
Thalidomide-O-amido-C3-PEG3-C1-NH2
1799711-29-7 99.48%
25mg
¥5500 2024-07-19
MedChemExpress
HY-131646-50mg
Thalidomide-O-amido-C3-PEG3-C1-NH2
1799711-29-7 99.48%
50mg
¥9000 2024-07-19
MedChemExpress
HY-131646-100mg
Thalidomide-O-amido-C3-PEG3-C1-NH2
1799711-29-7 99.48%
100mg
¥12500 2023-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
N936121-25mg
N-(3-(2-(2-(3-Aminopropoxy)ethoxy)ethoxy)propyl)-2-((2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)oxy)acetamide Trifluoroacetate
1799711-29-7 ≥95%
25mg
¥4,950.00 2022-09-01
eNovation Chemicals LLC
Y1260511-25mg
Thalidomide-O-amido-C3-PEG3-C1-NH2
1799711-29-7 97%
25mg
$830 2024-06-05
eNovation Chemicals LLC
Y1260511-50mg
Thalidomide-O-amido-C3-PEG3-C1-NH2
1799711-29-7 97%
50mg
$1355 2024-06-05

Additional information on Thalidomide-O-amido-C3-PEG3-C1-NH2

Comprehensive Overview of Thalidomide-O-amido-C3-PEG3-C1-NH2 (CAS No. 1799711-29-7): Structure, Applications, and Research Insights

The compound Thalidomide-O-amido-C3-PEG3-C1-NH2 (CAS No. 1799711-29-7) represents a sophisticated derivative of thalidomide, engineered to enhance solubility and bioavailability through the incorporation of a PEG3 linker and an amido-C3 spacer. This modification is pivotal in modern drug design, particularly for targeted therapies and PROTAC (Proteolysis-Targeting Chimeras) applications. The NH2 terminal group further enables conjugation with other molecules, making it a versatile tool in bioconjugation and pharmaceutical research.

In recent years, the demand for PEGylated compounds like Thalidomide-O-amido-C3-PEG3-C1-NH2 has surged due to their ability to improve pharmacokinetics and reduce immunogenicity. Researchers frequently explore its role in degrader technologies, a hot topic in oncology and autoimmune disease research. The compound’s E3 ligase-binding moiety (derived from thalidomide) is critical for recruiting cereblon, a key protein in ubiquitin-proteasome pathways, aligning with trends in targeted protein degradation.

The structural design of Thalidomide-O-amido-C3-PEG3-C1-NH2 addresses common challenges in drug delivery, such as poor water solubility and short half-life. The PEG3 linker introduces hydrophilicity, while the amido-C3 spacer ensures stability during cellular uptake. Such features are frequently searched in the context of ADC (Antibody-Drug Conjugate) development and small-molecule prodrugs, reflecting its relevance in cutting-edge therapeutics.

From an SEO perspective, users often inquire about the synthetic route of CAS 1799711-29-7 or its price and suppliers, highlighting commercial interest. Others seek comparisons between PEGylated vs. non-PEGylated thalidomide derivatives, underscoring the need for clarity on performance trade-offs. Notably, the compound’s potential in neuroinflammatory research and immune modulation aligns with growing public interest in neurodegenerative diseases and immunotherapy.

Quality control and analytical characterization of Thalidomide-O-amido-C3-PEG3-C1-NH2 are critical for reproducibility. Techniques like HPLC purity analysis, mass spectrometry, and NMR spectroscopy are routinely discussed in forums and publications. These methodologies ensure batch-to-batch consistency, a concern for both academic and industrial users.

In summary, Thalidomide-O-amido-C3-PEG3-C1-NH2 (CAS No. 1799711-29-7) exemplifies innovation in medicinal chemistry, bridging gaps between traditional small molecules and advanced therapeutic modalities. Its design caters to contemporary needs in precision medicine and drug delivery optimization, making it a focal point for researchers navigating the complexities of modern pharmacology.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.